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Compound of Interest

Compound Name: 1,4-Dibromopent-2-ene

Cat. No.: B15478888

Disclaimer: A specific Safety Data Sheet (SDS) for 1,4-Dibromopent-2-ene (CAS No. 25296-
22-4) was not readily available. The following information has been compiled from available
data for 1,4-Dibromopent-2-ene and general safety protocols for handling brominated alkenes
and lachrymatory compounds. It is imperative to consult with a qualified safety professional and
conduct a thorough risk assessment before handling this chemical.

Introduction

1,4-Dibromopent-2-ene is a halogenated organic compound with potential applications in
organic synthesis and drug development. Due to its chemical structure as a brominated alkene,
it is expected to be a reactive and potentially hazardous substance. These application notes
provide a summary of its known properties and detailed protocols for its safe handling, storage,
and in case of emergencies. This guide is intended for researchers, scientists, and
professionals in drug development.

Chemical and Physical Properties

Limited experimental data is available for the physical and chemical properties of 1,4-
Dibromopent-2-ene. The following table summarizes the available computed data.
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Property Value Reference
Molecular Formula C5H8Br2 [1]
Molecular Weight 227.92 g/mol [1]

IUPAC Name 1,4-dibromopent-2-ene [1]

CAS Number 25296-22-4 [11[2]
XLogP3-AA (Computed) 2.5 [1]

Topological Polar Surface Area
0 A2 [1]
(Computed)

Health and Safety Information

As a brominated alkene, 1,4-Dibromopent-2-ene is anticipated to be a lachrymator and may
cause irritation to the skin, eyes, and respiratory tract. Halogenated organic compounds can
also have toxic effects.[3] The following table summarizes the expected hazards.

Hazard Description

Acute Toxicit Expected to be harmful if swallowed, inhaled, or
cute Toxici
Y in contact with skin.

Skin Corrosion/Irritation Expected to cause skin irritation.

o Expected to cause serious eye irritation.
Eye Damage/Irritation ) )
Lachrymatory properties are likely.

) o Inhalation of vapors may cause respiratory tract
Respiratory Irritation o
irritation.

Experimental Protocols
Personal Protective Equipment (PPE)

A comprehensive assessment of the risks should be conducted before handling 1,4-
Dibromopent-2-ene to determine the appropriate level of personal protective equipment.[4]
The following PPE is recommended as a minimum:[5][6][7]
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PPE Category

Specification

Eye and Face Protection

Chemical safety goggles and a face shield.[7][8]

Skin Protection

Chemical-resistant gloves (e.qg., nitrile,
neoprene), a lab coat with elasticated cuffs, and
closed-toe shoes.[7] For larger quantities or
increased risk of splashing, a chemical-resistant

apron or suit is recommended.[5]

Respiratory Protection

Work should be conducted in a certified
chemical fume hood. If there is a risk of
inhalation, a respirator with an appropriate
cartridge for organic vapors and halogens
should be used.[6]

Handling Procedures

e Preparation:

o Ensure a certified chemical fume hood is operational.

o Have all necessary PPE readily available and inspected for integrity.

o Ensure an emergency eyewash station and safety shower are accessible and have been

recently tested.[9]

o Have a chemical spill kit readily available.[7]

» Handling:

o Conduct all manipulations of 1,4-Dibromopent-2-ene within a chemical fume hood.

o Avoid inhalation of vapors and contact with skin and eyes.[10]

o Use the smallest quantity of the chemical necessary for the experiment.

o Keep containers tightly closed when not in use.[9]
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o Wash hands thoroughly after handling.[11]

Storage

o Store 1,4-Dibromopent-2-ene in a tightly closed container in a cool, dry, and well-ventilated
area.[9]

» Store away from incompatible materials such as strong oxidizing agents and bases.[9]

e Given that similar compounds are light-sensitive, it is prudent to store it in a light-resistant
container.[9]

Emergency Procedures
Spills

e Minor Spill (in a fume hood):
o Alert personnel in the immediate area.

o Wearing appropriate PPE, absorb the spill with an inert absorbent material (e.g.,
vermiculite, sand).[12]

o Collect the absorbed material into a sealed container for hazardous waste disposal.
o Decontaminate the area with a suitable solvent, followed by soap and water.[13]
e Major Spill (outside a fume hood):
o Evacuate the area immediately.[13]
o Alert others and activate the fire alarm if necessary.
o Contact the institution's emergency response team.

o Do not attempt to clean up a large spill without proper training and equipment.

First Aid
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» Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding the eyelids open. Seek immediate medical attention.[13]

» Skin Contact: Immediately remove contaminated clothing and wash the affected area with
soap and plenty of water for at least 15 minutes. Seek medical attention.[13]

« Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If breathing
has stopped, give artificial respiration. Seek immediate medical attention.[9]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[9]

Visualizations
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Caption: Workflow for the safe handling of 1,4-Dibromopent-2-ene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for 1,4-Dibromopent-2-
ene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15478888#safe-handling-and-storage-of-1-4-
dibromopent-2-ene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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